Cas no 663597-51-1 (Chloromethyl hexyl carbonate)
Chloromethyl hexyl carbonate structure
Product Name:Chloromethyl hexyl carbonate
CAS No:663597-51-1
MF:C8H15ClO3
MW:194.655902147293
CID:2795663
PubChem ID:71369537
Update Time:2025-09-20
Chloromethyl hexyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- 663597-51-1
- DB-208389
- Carbonic acid, chloromethyl hexyl ester
- CHLOROMETHYL HEXYL CARBONATE
- SCHEMBL2182685
- H28567
- A1-10053
- MOFUYYHJHUGEFH-UHFFFAOYSA-N
- hexyl chloromethyl carbonate
- DTXSID20792556
- Chloromethyl hexyl carbonate
-
- Inchi: 1S/C8H15ClO3/c1-2-3-4-5-6-11-8(10)12-7-9/h2-7H2,1H3
- InChI Key: MOFUYYHJHUGEFH-UHFFFAOYSA-N
- SMILES: ClCOC(=O)OCCCCCC
Computed Properties
- Exact Mass: 194.0709720Da
- Monoisotopic Mass: 194.0709720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
Chloromethyl hexyl carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740205-1g |
Chloromethyl hexyl carbonate |
663597-51-1 | 98% | 1g |
¥11765.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740205-5g |
Chloromethyl hexyl carbonate |
663597-51-1 | 98% | 5g |
¥34036.00 | 2024-05-04 |
Chloromethyl hexyl carbonate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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